3-iodo-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 3-iodo-N-[(2-nitrophenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C14H10IN3O3S/c15-10-5-3-4-9(8-10)13(19)17-14(22)16-11-6-1-2-7-12(11)18(20)21/h1-8H,(H2,16,17,19,22)
• InChI Key: UBXNOYKKYUWWQS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=S)NC(=O)C2=CC(=CC=C2)I)[N+](=O)[O-]
• Molecular Formula: C14H10IN3O3S
• Molecular Weight: 427.22 g/mol

Description

3-iodo-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is also known as INCB018424 and is a potent and selective inhibitor of Janus kinase 1 (JAK1) and JAK2.

Mechanism of Action

The mechanism of action of 3-iodo-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide involves the inhibition of Janus kinase 1 (JAK1) and JAK2. These kinases are involved in the signaling pathways of various cytokines and growth factors, which play a crucial role in the immune response and inflammation. By inhibiting JAK1 and JAK2, this compound can reduce the production of pro-inflammatory cytokines and prevent the activation of immune cells, thereby reducing inflammation and autoimmune responses.
Biochemical and physiological effects:
This compound has various biochemical and physiological effects. This compound has been shown to reduce the production of pro-inflammatory cytokines, including interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which play a crucial role in the pathogenesis of autoimmune diseases. It has also been shown to reduce the activation of immune cells, including T cells and B cells, which are involved in the immune response and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 3-iodo-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide in lab experiments include its potent and selective inhibition of JAK1 and JAK2, its ability to reduce the production of pro-inflammatory cytokines, and its potential use in the treatment of various autoimmune diseases and certain types of cancer. The limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its optimal dosage and administration.

Future Directions

There are various future directions for the research on 3-iodo-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide. These include further studies on its potential use in the treatment of autoimmune diseases and cancer, the development of more selective JAK inhibitors, and the investigation of its potential side effects and toxicity. Additionally, further studies are needed to determine the optimal dosage and administration of this compound.

Scientific Research Applications

3-iodo-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide has various potential scientific research applications. This compound has been extensively studied for its potential use in the treatment of various autoimmune diseases, including rheumatoid arthritis, psoriasis, and inflammatory bowel disease. It has also been studied for its potential use in the treatment of certain types of cancer, including leukemia and lymphoma.